Cas no 630125-76-7 (Benzenamine, 4-[(6-chloro-4-pyrimidinyl)methyl]-)

• Product Name: Benzenamine, 4-[(6-chloro-4-pyrimidinyl)methyl]-
• CAS No: 630125-76-7
• MF: C₁₁H₁₀ClN₃
• MW: 219.670200824738
• CID: 1646483
• PubChem ID: 85891583
• Update Time: 2025-04-21

Benzenamine, 4-[(6-chloro-4-pyrimidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(6-chloro-4-pyrimidinyl)methyl]-
• 4-((6-chloropyrimidin-4-yl)methyl)benzenamine
• DB-331480
• SCHEMBL3181996
• 630125-76-7
• BBGCGTLQABIMAG-UHFFFAOYSA-N
• 4-(6-chloro-pyrimidin-4-ylmethyl)phenylamine
• 4-(6-chloro-pyrimidin-4-ylmethyl)-phenylamine

• Inchi： 1S/C11H10ClN3/c12-11-6-10(14-7-15-11)5-8-1-3-9(13)4-2-8/h1-4,6-7H,5,13H2
• InChI Key： BBGCGTLQABIMAG-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC2C=CC(=CC=2)N)=NC=N1

Computed Properties

• Exact Mass: 219.0565
• Monoisotopic Mass: 219.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8